Cas no 1805013-80-2 (Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate
• CAS No: 1805013-80-2
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857292
• Update Time: 2025-11-01

Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate

• Inchi： 1S/C9H9F2N3O4/c1-18-6(15)2-4-5(14(16)17)3-13-9(12)7(4)8(10)11/h3,8H,2H2,1H3,(H2,12,13)
• InChI Key： SNWRHIKVDFFGGF-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.7
• Topological Polar Surface Area: 111

Additional information on Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate

Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate (CAS No. 1805013-80-2): A Comprehensive Overview

Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate, identified by its CAS number 1805013-80-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a nitro group, and an acetate moiety, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The structural features of Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate contribute to its unique chemical reactivity and biological profile. The amino group at the 2-position and the nitro group at the 5-position are typical sites for further functionalization, enabling the synthesis of more complex derivatives. The difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the acetate ester at the 4-position provides a site for further chemical modifications, such as hydrolysis or transesterification, which can be exploited in drug design and development.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the discovery of novel therapeutic agents. Pyridine-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of functional groups in Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate makes it a valuable building block for constructing more sophisticated molecules with enhanced pharmacological properties.

In the context of drug discovery, Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its role in developing inhibitors that interact with enzymes involved in cancer cell proliferation and survival. The difluoromethyl group, in particular, has been shown to improve the binding affinity of drug candidates by increasing their lipophilicity and reducing susceptibility to metabolic degradation.

Moreover, the nitro group present in Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate can be reduced to an amine group under appropriate conditions, providing a pathway to introduce additional functionality into the molecule. This redox-active property makes it a useful scaffold for designing prodrugs or molecules with tunable bioavailability. Such modifications are crucial for optimizing drug delivery systems and improving therapeutic outcomes.

The acetate moiety at the 4-position also offers opportunities for further chemical transformations. For example, it can be converted into other esters or amides, which are common functional groups in biologically active compounds. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates, making them more suitable for clinical use.

Recent research has also explored the use of computational methods to predict the biological activity of Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate and its derivatives. Molecular docking studies have been employed to identify potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches have accelerated the process of drug discovery by allowing researchers to screen large libraries of compounds efficiently.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-4-acetate (CAS No. 1805013-80-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. The ongoing studies on this compound highlight its importance as a building block in drug design and its role in advancing our understanding of pyridine-based bioactive molecules.